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Compound of Interest

Compound Name: Chlorofluoromethane

Cat. No.: B1204246

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of
chlorofluoromethane (CH:CIF), also known as Freon 31 or R-31, at standard conditions. The
information is curated for researchers, scientists, and professionals in drug development who
require precise data for their work. This guide includes a summary of quantitative data in
tabular format, detailed experimental protocols for key physical property determination, and a
visual representation of a general experimental workflow.

Core Physical Properties of Chlorofluoromethane

Chlorofluoromethane is a colorless, odorless, and flammable gas at standard temperature
and pressure.[1] It is a hydrochlorofluorocarbon (HCFC) and has been used as a refrigerant.[1]

Quantitative Data Summary

The following tables summarize the key physical properties of chlorofluoromethane. Standard
conditions are defined as 25 °C (298.15 K) and 100 kPa (1 bar).
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Property Value Conditions
Molecular Formula CH:2CIF
Molar Mass 68.48 g/mol [1][2]
Appearance Colorless Gas[1] Standard
Density (gas) 1.271 kg/m 3 20 °C[1]
_ _ -133.0 °C (-207.4 °F; 140.2 K)
Melting Point
[11[3][4]
- _ -9.1 °C (15.6 °F; 264.0 K)[1][3]
Boiling Point at1 atm
[4]
Vapor Pressure 2603.0 £ 0.0 mmHg 25 °C[5]
Solubility in Water Poor[6]
Henry's Law Constant (kH) 0.15 mol-kg=*-bar—1
CAS Number 593-70-4[1][3]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the application and safety of
chemical compounds. Below are detailed methodologies for measuring the key physical
properties of a volatile compound like chlorofluoromethane.

Determination of Boiling Point (Micro-method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile substance like chlorofluoromethane, which is a gas at room
temperature, its boiling point is determined under controlled cooling and pressure conditions. A
common laboratory method is the micro-boiling point determination.

Apparatus:

e Thiele tube
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Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating/cooling bath (e.g., oil or cryo-bath)

Sample of the substance (in liquefied form)

Procedure:

A small amount of the liquefied chlorofluoromethane is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer and placed in a Thiele tube containing a heating
or cooling liquid.

The apparatus is gently heated. A stream of bubbles will emerge from the open end of the
capillary tube as the air and then the vapor of the substance expand.

Heating is continued until a steady stream of bubbles is observed, indicating that the vapor
pressure of the sample is equal to the external pressure.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point. This is the point where the vapor pressure of the substance is equal to the
atmospheric pressure.

Determination of Melting Point

The melting point is the temperature at which a substance changes from a solid to a liquid. For

a substance that is a gas at room temperature, the melting point is determined at very low

temperatures.
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Apparatus:

Melting point apparatus with a cooling stage

Capillary tubes

Low-temperature thermometer

Sample of the substance (in solid form, frozen)

Procedure:

o A small amount of the solidified chlorofluoromethane is placed into a capillary tube.
e The capillary tube is placed in the sample holder of the melting point apparatus.

e The apparatus is cooled to a temperature well below the expected melting point.

e The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

o The sample is observed through a magnifying lens. The temperature at which the first drop
of liquid appears is recorded as the start of the melting range.

e The temperature at which the last crystal of the solid melts is recorded as the end of the
melting range. For a pure substance, this range is typically narrow.

Determination of Gas Density

The density of a gas is its mass per unit volume. The ideal gas law can be used to relate
density to molar mass, pressure, and temperature.

Apparatus:
o Gas-tight syringe of a known volume
e Analytical balance (accurate to 0.001 g)

e Thermometer
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e Barometer

e Source of chlorofluoromethane gas

Procedure:

The mass of the empty, sealed gas-tight syringe is accurately measured on the analytical
balance.

o The syringe is then filled with a known volume of chlorofluoromethane gas at a recorded
temperature and pressure.

o The filled syringe is weighed again.

e The mass of the gas is calculated by subtracting the mass of the empty syringe from the
mass of the filled syringe.

e The density of the gas is then calculated by dividing the mass of the gas by its volume.

e This experimental density can be compared to the density calculated from the ideal gas law
(p = PM/RT, where P is pressure, M is molar mass, R is the ideal gas constant, and T is
temperature in Kelvin) to assess the ideality of the gas under the experimental conditions.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of a
key physical property, such as the boiling point.
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Caption: Generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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